1-(2,6-Dimethylphenyl)-3-ethylthiourea
Cat. No. B3989249
M. Wt: 208.33 g/mol
InChI Key: AVPJDTSWZGZVEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:12][CH2:13][NH2:14].[CH3:1][c:2]1[c:3]([N:9]=[C:10]=[S:11])[c:4]([CH3:8])[cH:5][cH:6][cH:7]1>>[CH3:1][c:2]1[c:3]([NH:9][C:10](=[S:11])[NH:14][CH2:13][CH3:12])[c:4]([CH3:8])[cH:5][cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCN
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cccc(C)c1N=C=S
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCNC(=S)Nc1c(C)cccc1C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
